Cas no 942034-89-1 (tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate
• CAS No: 942034-89-1
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 4660457
• Update Time: 2025-10-30

tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-[(5-AMINO-1,3,4-OXADIAZOL-2-YL)METHYL]CARBAMATE
• tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate

• Inchi： 1S/C8H14N4O3/c1-8(2,3)15-7(13)10-4-5-11-12-6(9)14-5/h4H2,1-3H3,(H2,9,12)(H,10,13)
• InChI Key： LNJZMLNNJYPCIH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NN=C(N)O1

Additional information on tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate

tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate (CAS No. 942034-89-1): A Comprehensive Overview

tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate (CAS No. 942034-89-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBMCA, is a tert-butyl carbamate derivative that has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate.

Chemical Structure and Synthesis

The chemical structure of tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate is characterized by a tert-butyl carbamate group attached to an amino-substituted 1,3,4-oxadiazole ring. The tert-butyl carbamate moiety is known for its ability to protect the amine functionality during synthetic transformations, making it a valuable intermediate in organic synthesis. The 1,3,4-oxadiazole ring is a heterocyclic structure that exhibits a range of biological activities, including antimicrobial and antitumor properties.

The synthesis of tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate typically involves the reaction of tert-butyl methylcarbamate with an appropriate 1,3,4-oxadiazole derivative. One common approach is to react tert-butyl methylcarbamate with 5-amino-1,3,4-oxadiazole in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). This method ensures high yields and purity of the final product.

Biological Activities

Recent studies have highlighted the diverse biological activities of tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that TBMCA exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The compound was found to selectively inhibit the activity of certain kinases without affecting other cellular processes.

In addition to its enzymatic inhibition properties, tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate has shown promise in modulating other biological processes. Research conducted at the University of California revealed that TBMCA can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Future Prospects

The potential clinical applications of tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate are currently being explored through various preclinical and early-stage clinical trials. Initial results from these trials have been promising, with the compound demonstrating good safety profiles and pharmacokinetic properties. However, further research is needed to fully understand its efficacy and long-term safety in human subjects.

One area where TBMCA shows significant potential is in combination therapy. Studies have shown that when used in conjunction with other therapeutic agents, TBMCA can enhance the overall effectiveness of treatment regimens. For example, combining TBMCA with traditional chemotherapy drugs has been shown to improve tumor regression rates in animal models of cancer.

Conclusion

tert-butyl N-(5-amino-1,3,4-oxadiazol-2-yl)methylcarbamate (CAS No. 942034-89-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, TBMCA holds great promise for addressing unmet medical needs in various disease areas.